Cas no 1263045-12-0 (2-[4-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]phenyl]acetic acid)

• Product Name: 2-[4-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]phenyl]acetic acid
• CAS No: 1263045-12-0
• MF: C₁₉H₂₇N₃O₆
• MW: 393.434185266495
• CID: 2158394
• Update Time: 2025-06-09

2-[4-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (Boc)2-4-gpac-oh
• 4-[Bis(t-butyloxycarbonyl)-guanidino]phenylacetic acid
• 2-[4-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]phenyl]acetic acid

• Inchi： 1S/C19H27N3O6/c1-18(2,3)27-16(25)21-15(22-17(26)28-19(4,5)6)20-13-9-7-12(8-10-13)11-14(23)24/h7-10H,11H2,1-6H3,(H,23,24)(H2,20,21,22,25,26)
• InChI Key： NSLPHFNMIHNLKV-UHFFFAOYSA-N
• SMILES： O(C(N/C(=N/C1C=CC(CC(=O)O)=CC=1)/NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 564
• Topological Polar Surface Area: 126

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.051 g/l) (25 º C),

Additional information on 2-[4-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]phenyl]acetic acid

Compound CAS No. 1263045-12-0: 2-[4-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]phenyl]acetic Acid

Compound CAS No. 1263045-12-0, also known as 2-[4-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]phenyl]acetic acid, is a highly specialized organic compound with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural properties and its ability to participate in intricate chemical reactions, making it a subject of interest for researchers worldwide.

The molecular structure of CAS No. 1263045-12-0 is characterized by a phenyl group attached to an acetic acid moiety, with a bis(tert-butoxycarbonylamino)methyleneamino substituent. This complex structure allows the compound to exhibit remarkable stability and reactivity under specific conditions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, particularly in the development of high-performance polymers and biocompatible coatings.

One of the most notable advancements involving CAS No. 1263045-12-0 is its role in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This application has shown promise in preclinical trials, where it demonstrated improved efficacy in delivering therapeutic agents to target sites.

In addition to its pharmacological applications, CAS No. 1263045-12-0 has been investigated for its potential in green chemistry. Its use as a catalyst in asymmetric synthesis reactions has been reported, offering an environmentally friendly alternative to traditional methods. This development aligns with global efforts to reduce waste and promote sustainable chemical processes.

The synthesis of CAS No. 1263045-12-0 involves a multi-step process that requires precise control over reaction conditions. Recent breakthroughs in catalytic techniques have enabled higher yields and improved purity, making this compound more accessible for large-scale applications. These advancements have been documented in leading journals, underscoring the compound's importance in contemporary chemical research.

Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its use in sensing technologies. Researchers have developed sensors based on CAS No. 1263045-12-0 that can detect trace amounts of heavy metals in environmental samples, providing a valuable tool for pollution monitoring and remediation efforts.

In conclusion, CAS No. 1263045-12-0, or [Bis[(tert-butoxycarbonylamino)methyleneamino]phenyl]acetic acid, represents a cutting-edge compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the chemical sciences.